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Compound of Interest

5-Fluoro-1,3-dimethyl-2-
Compound Name: ,
nitrobenzene

cat. No.: B1280551

Technical Guide: 5-Fluoro-1,3-dimethyl-2-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key molecular properties of 5-Fluoro-
1,3-dimethyl-2-nitrobenzene, a compound of interest in organic synthesis and as an
intermediate for biologically active molecules. Due to its specific substitution pattern, this
fluorinated nitroaromatic compound serves as a valuable building block in the development of
pharmaceuticals, pesticides, and dyes.[1]

Core Molecular Data

The fundamental molecular properties of 5-Fluoro-1,3-dimethyl-2-nitrobenzene are
summarized below. These data are essential for stoichiometric calculations, analytical
characterization, and interpretation of experimental results.
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Property Value Citations
Molecular Formula CsHsFNO:2 [1112]
Molecular Weight 169.16 g/mol

5-fluoro-1,3-dimethyl-2-
IUPAC Name )

nitrobenzene
CAS Number 315-12-8

Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 5-Fluoro-1,3-dimethyl-2-
nitrobenzene is not readily available in the public domain literature. However, a plausible and
commonly employed synthetic route for analogous compounds is the electrophilic nitration of
the corresponding fluorinated aromatic precursor.

A general conceptual methodology would involve the nitration of 1-fluoro-3,5-dimethylbenzene
using a mixture of concentrated nitric acid and sulfuric acid. The reaction conditions, such as
temperature and reaction time, would need to be carefully controlled to ensure regioselectivity
and minimize the formation of byproducts. One source describes a general preparation method
involving the condensation of p-nitrofluorobenzene and acetamethylketone under alkaline
conditions, followed by a carboxylic acid ester removal reaction to yield the final product.[1]

Conceptual Synthesis Pathway

The following diagram illustrates a conceptual workflow for the synthesis of 5-Fluoro-1,3-
dimethyl-2-nitrobenzene via the nitration of 1-fluoro-3,5-dimethylbenzene. This represents a
standard approach for the synthesis of nitroaromatic compounds.
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Conceptual Synthesis of 5-Fluoro-1,3-dimethyl-2-nitrobenzene
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Caption: Conceptual workflow for the synthesis of 5-Fluoro-1,3-dimethyl-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280551#5-fluoro-1-3-dimethyl-2-nitrobenzene-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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